(2-Chlorophenyl)methanamine hydrochloride
Overview
Description
(2-Chlorophenyl)methanamine hydrochloride is a useful research compound. Its molecular formula is C7H9Cl2N and its molecular weight is 178.06 g/mol. The purity is usually 95%.
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Scientific Research Applications
1. Improved Synthesis of Antidepressant Sertraline
(Vukics et al., 2002) reported a novel industrial synthesis of sertraline hydrochloride, a highly effective antidepressant. The process utilized N-[4-(3,4-Dichlorophenyl)-3,4-dihydro-1(2H)-naphthalenylidene]-methanamine N-oxide as an intermediate, offering advantages in terms of purity required for pharmaceutical ingredients.
2. Synthesis in Radiopharmaceutical Research
(Hicks et al., 1984) discussed the synthesis of 4-(2-Chlorophenyl)-1, 6-dihydro-1,3,9-trimethylimidazo[1,2-a]pyrazolo[4,3-f] [1,4]diazepine-9-14C, starting with acetyl-1-14C chloride, for use in radiopharmaceutical applications.
3. Corrosion Protection in Industry
A study by (Singh & Kumar, 2014) explored the use of 1-(2-chlorophenyl)methanamine in the phosphate fertilizer industry to protect stainless steel from corrosion caused by concentration H2SO4.
4. Crystal Structure and Theoretical Investigations
(Kamaraj et al., 2021) investigated the crystal structure and theoretical aspects of (3-(2-chlorophenyl)-5-Tosyl-1,3,3a,4,5,9b-hexahydroisoxazolo[4,3-c]Quinolin-3a-yl)methanamine, revealing insights into its potential as a cancer inhibitor.
5. Proton Magnetic Spectroscopic Analysis
(Hanna & Lau-cam, 1984) utilized proton magnetic spectroscopy for the determination of diphenhydramine hydrochloride in pharmaceutical samples, a method that could be applied to compounds like (2-Chlorophenyl)methanamine hydrochloride.
6. Synthesis of Nonpeptide Agonist of GPR14/Urotensin-II Receptor
(Croston et al., 2002) discovered a nonpeptidic agonist of the urotensin-II receptor, 3-(4-chlorophenyl)-3-(2-(dimethylamino)ethyl)isochroman-1-one hydrochloride, highlighting the potential of related chlorophenyl compounds in receptor-specific drug development.
Safety and Hazards
Future Directions
Properties
IUPAC Name |
(2-chlorophenyl)methanamine;hydrochloride | |
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InChI |
InChI=1S/C7H8ClN.ClH/c8-7-4-2-1-3-6(7)5-9;/h1-4H,5,9H2;1H | |
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InChI Key |
LXFIZCSCVYTFBU-UHFFFAOYSA-N | |
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Canonical SMILES |
C1=CC=C(C(=C1)CN)Cl.Cl | |
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Molecular Formula |
C7H9Cl2N | |
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DSSTOX Substance ID |
DTXSID20595448 | |
Record name | 1-(2-Chlorophenyl)methanamine--hydrogen chloride (1/1) | |
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Molecular Weight |
178.06 g/mol | |
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CAS No. |
22680-44-0 | |
Record name | Benzenemethanamine, 2-chloro-, hydrochloride (1:1) | |
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Record name | 1-(2-Chlorophenyl)methanamine--hydrogen chloride (1/1) | |
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